![molecular formula C20H21ClN2O2S B2719101 2-(2-Chlorophenyl)-1-(4-(2-(thiophen-2-yl)cyclopropanecarbonyl)piperazin-1-yl)ethanone CAS No. 1211307-95-7](/img/structure/B2719101.png)
2-(2-Chlorophenyl)-1-(4-(2-(thiophen-2-yl)cyclopropanecarbonyl)piperazin-1-yl)ethanone
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Description
2-(2-Chlorophenyl)-1-(4-(2-(thiophen-2-yl)cyclopropanecarbonyl)piperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C20H21ClN2O2S and its molecular weight is 388.91. The purity is usually 95%.
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Scientific Research Applications
Anticancer Potential
Compounds structurally related to 2-(2-Chlorophenyl)-1-(4-(2-(thiophen-2-yl)cyclopropanecarbonyl)piperazin-1-yl)ethanone have shown promising antiproliferative effects against breast cancer cells. Specifically, derivatives bearing piperazine amide moieties were synthesized and found to exhibit significant anticancer activities, comparing favorably with cisplatin, a well-known anticancer drug (Yurttaş et al., 2014). Another study on [1-(4-Chlorophenyl) cyclopropyl] (piperazin-1-yl) methanone derivatives highlighted their synthesis and potential in vitro anticancer activity against human breast cancer cell lines (Mallikarjuna et al., 2014).
Antimicrobial and Antifungal Activity
Azole-containing piperazine derivatives were designed and synthesized, demonstrating moderate to significant in vitro antibacterial and antifungal activities. Some of these compounds showed broad-spectrum antimicrobial efficacy against tested strains, exhibiting activities comparable to standard drugs like chloramphenicol and fluconazole (Gan et al., 2010). Additionally, chalcones containing piperazine or 2,5-dichlorothiophene moieties synthesized through Claisen-Schmidt condensation showed promising activity against Gram-positive bacteria and Candida albicans, with some derivatives performing notably well in antimicrobial screenings (Tomar et al., 2007).
Synthesis of Complex Organic Compounds
The preparation of complex organic structures using this compound as a precursor or structural analogue is a significant area of research. Studies have detailed the synthesis and characterization of various derivatives, highlighting their potential in creating novel compounds with potential biological activities. This includes the formation of tertiary amino alcohols and their dihydrochlorides for studying the effects on tumor DNA methylation (Hakobyan et al., 2020) and the synthesis of novel dihydropyrimidinone derivatives containing piperazine/morpholine moiety, demonstrating an efficient and straightforward method for obtaining high-yield compounds (Bhat et al., 2018).
properties
IUPAC Name |
2-(2-chlorophenyl)-1-[4-(2-thiophen-2-ylcyclopropanecarbonyl)piperazin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21ClN2O2S/c21-17-5-2-1-4-14(17)12-19(24)22-7-9-23(10-8-22)20(25)16-13-15(16)18-6-3-11-26-18/h1-6,11,15-16H,7-10,12-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXZGYAHXUCKMNT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C(=O)CC2=CC=CC=C2Cl)C(=O)C3CC3C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21ClN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.